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Compound of Interest

Compound Name: 1,4-Benzodioxan-6-ylacetic acid

Cat. No.: B096903 Get Quote

Essential Safety and Handling Guide for 1,4-
Benzodioxan-6-ylacetic acid
This guide provides crucial safety and logistical information for the handling and disposal of

1,4-Benzodioxan-6-ylacetic acid, tailored for researchers, scientists, and professionals in

drug development. The following procedural steps are designed to ensure a safe laboratory

environment.

Hazard Identification and Precautionary Measures

1,4-Benzodioxan-6-ylacetic acid is classified as a substance that is harmful if swallowed and

causes serious eye irritation.[1] Safety data for structurally similar compounds, such as 1,4-

Benzodioxane-6-carboxylic acid, also indicate that it may cause skin and respiratory irritation.

[2][3][4] Therefore, it is imperative to handle this chemical with appropriate care, utilizing the

personal protective equipment and procedures outlined below.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety. Below is a summary of the recommended PPE for handling 1,4-
Benzodioxan-6-ylacetic acid.
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PPE Category Specification

Eye/Face Protection

Chemical splash goggles or safety glasses

meeting ANSI Z.87.1 standards. A face shield is

required when there is a risk of splashing.[5]

Hand Protection

Disposable nitrile gloves are suitable for short-

term protection.[5] Always inspect gloves before

use and dispose of them properly after handling

the chemical.[6]

Body Protection

A laboratory coat should be worn and properly

buttoned to cover as much skin as possible.[5]

For larger quantities or when there is a

significant risk of splashing, consider

impermeable gowns.[7]

Respiratory Protection

If working in a well-ventilated area is not feasible

or if dust or aerosols may be generated, a

respirator is required.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Handling and Storage Protocol:

Engineering Controls: Always handle 1,4-Benzodioxan-6-ylacetic acid in a well-ventilated

area, preferably within a chemical fume hood.[2][8] Ensure that eyewash stations and safety

showers are readily accessible.[2][9]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

[2][8] Do not eat, drink, or smoke in the laboratory.[6][9]

Safe Handling: Avoid contact with skin, eyes, and clothing.[8] Minimize dust generation and

accumulation.[8]
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Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible substances.[2][8] The recommended storage temperature is 2-

8°C.[1]

Disposal Plan:

Dispose of 1,4-Benzodioxan-6-ylacetic acid and any contaminated materials in accordance

with all applicable local, state, and federal regulations.[8][10] Consult your institution's

environmental health and safety office for specific guidance on chemical waste disposal.[10]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 1,4-
Benzodioxan-6-ylacetic acid from preparation to disposal.
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Caption: Safe handling workflow for 1,4-Benzodioxan-6-ylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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